N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide

• IUPAC Name: N-[2-[4-(2-methoxyethylamino)-6-methylsulfanylpyrazolo[3,4-d]pyrimidin-1-yl]ethyl]cyclopentanecarboxamide
• InChI: InChI=1S/C17H26N6O2S/c1-25-10-8-18-14-13-11-20-23(15(13)22-17(21-14)26-2)9-7-19-16(24)12-5-3-4-6-12/h11-12H,3-10H2,1-2H3,(H,19,24)(H,18,21,22)
• InChI Key: RNLGYJZYYHUVPW-UHFFFAOYSA-N
• Canonical SMILES: COCCNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3CCCC3
• Molecular Formula: C17H26N6O2S
• Molecular Weight: 378.5 g/mol

Description

N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide is a useful research compound. Its molecular formula is C17H26N6O2S and its molecular weight is 378.5. The purity is usually 95%.
BenchChem offers high-quality N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(2-(4-((2-methoxyethyl)amino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)cyclopentanecarboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The compound and its derivatives are synthesized through various chemical reactions, highlighting the flexibility and adaptability of this chemical framework for different scientific applications. For instance, Hassan et al. (2014) detailed the synthesis of 5-amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides, showcasing the methodological advancements in creating pyrazolo[1,5-a]pyrimidine derivatives with potential biological activities Synthesis, Characterization, and Cytotoxicity of Some New 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine Derivatives. This work emphasizes the importance of structural modification in enhancing the desired properties of these compounds.

Biological Activities

Several studies have explored the potential biological activities of pyrazolo[3,4-d]pyrimidine derivatives, providing insights into their applications in therapeutic research. Rahmouni et al. (2016) synthesized a novel series of pyrazolopyrimidines, evaluating them as anticancer and anti-5-lipoxygenase agents, indicating the compound's relevance in developing treatments for cancer and inflammatory diseases Synthesis and biological evaluation of novel pyrazolopyrimidines derivatives as anticancer and anti-5-lipoxygenase agents.

Additionally, derivatives of the compound have been evaluated for antimicrobial activities. Abu-Melha et al. (2012) synthesized a series of pyridines, pyrimidinones, oxazinones, and their derivatives, showcasing the antimicrobial potential of these compounds, which could lead to the development of new antimicrobial agents Synthesis and Antimicrobial Activity of Some New Pyrimidinone and Oxazinone Derivatives Fused with Thiophene Rings Using 2-Chloro-6-ethoxy-4-acetylpyridine as Starting Material.